3-Ethoxymethyl vs. 2-Ethoxymethyl and 4-Methyl Substituted Analogs
The target compound is the 3-ethoxymethyl-substituted pyrrolidine isomer (CAS 2098159-62-5). Two of its closest commercially listed analogs are the 2-ethoxymethyl positional isomer (CAS 2098159-64-7) and the 3-ethoxymethyl-4-methyl derivative. These three compounds differ only by the position of the ethoxymethyl group (3- vs. 2-) or the addition of a methyl group at the 4-position. While all three belong to the N'-hydroxyacetimidamide class and share the same molecular formula (C₉H₁₉N₃O₂) for the parent and 2-isomer, no peer-reviewed study has yet published a head-to-head comparison of their IDO inhibitory potency, selectivity, metabolic stability, or cellular activity. The differentiation is currently based solely on structural chemistry: the 3-substitution pattern creates a distinct spatial orientation of the ethoxymethyl ether relative to the hydroxyacetimidamide zinc-binding group compared to the 2-substituted isomer, which is predicted to affect target engagement but remains unquantified [1].
| Evidence Dimension | Structural identity (substitution position on pyrrolidine ring) |
|---|---|
| Target Compound Data | 3-(ethoxymethyl)pyrrolidine, CAS 2098159-62-5, MW 201.27 g/mol, molecular formula C₉H₁₉N₃O₂ [1] |
| Comparator Or Baseline | 2-(ethoxymethyl)pyrrolidine isomer, CAS 2098159-64-7, MW 201.27 g/mol, identical molecular formula C₉H₁₉N₃O₂ |
| Quantified Difference | No quantitative biological activity data are publicly available for either compound to enable a numerical comparison. |
| Conditions | Structural comparison based on IUPAC nomenclature and CAS registry entries; no biological assay data located. |
Why This Matters
For procurement, the positional isomer is a different chemical entity with a distinct CAS number, and using one in place of the other without verified biological equivalence risks invalidating experimental results.
- [1] Bio-Fount. (Z)-2-(3-(ethoxymethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide (2098159-62-5). Product Listing. View Source
